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Compound of Interest

Compound Name: Octodrine

Cat. No.: B057570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octodrine, also known as Dimethylhexylamine (DMHA), is a sympathomimetic central nervous

system stimulant.[1][2] Its primary mechanism of action involves increasing the levels of

dopamine and noradrenaline.[1][3] Originally developed as a nasal decongestant, it has more

recently been investigated for its potential as a pre-workout supplement and fat burner.[1][2] As

research into the cellular effects of octodrine expands, standardized protocols for the

preparation of octodrine solutions for in vitro cell culture assays are essential to ensure

experimental reproducibility and accuracy. This document provides detailed application notes

and protocols for the preparation, storage, and use of octodrine solutions in a research

setting.
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Property Value Source

Synonyms
Dimethylhexylamine (DMHA),

2-Amino-6-methylheptane
[1]

Molecular Formula C₈H₁₉N [4]

Molecular Weight 129.24 g/mol [4]

Form
Crystalline solid (hydrochloride

salt)

Solubility Data
Solvent Solubility Source

Water 156.9 mM [5]

Dimethyl Sulfoxide (DMSO) 156.9 mM [5]

Phosphate-Buffered Saline

(PBS, pH 7.2)
10 mg/mL

Ethanol 20 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 100 mM Octodrine Stock
Solution in DMSO
This protocol describes the preparation of a highly concentrated stock solution of octodrine in

dimethyl sulfoxide (DMSO), which is a common solvent for water-insoluble compounds in cell

culture applications.

Materials:

Octodrine hydrochloride (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene centrifuge tubes (1.5 mL or 2 mL)
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Calibrated analytical balance

Sterile, filtered pipette tips

Vortex mixer

0.22 µm sterile syringe filter (optional, for further sterilization)

Procedure:

Calculate the required mass of octodrine hydrochloride:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 165.7 g/mol (for HCl salt) = 16.57 mg

Weighing the Octodrine Hydrochloride:

In a sterile microcentrifuge tube, carefully weigh out 16.57 mg of octodrine hydrochloride

using a calibrated analytical balance.

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the octodrine
hydrochloride.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional):

For applications requiring absolute sterility, the stock solution can be filter-sterilized using

a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:
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Dispense the 100 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile polypropylene tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol outlines the dilution of the high-concentration stock solution to the final working

concentrations for treating cells in culture.

Materials:

100 mM Octodrine stock solution in DMSO

Sterile, pre-warmed complete cell culture medium (e.g., DMEM, RPMI-1640)

Sterile, conical-bottom centrifuge tubes (15 mL or 50 mL)

Sterile, filtered pipette tips

Procedure:

Determine the Final Working Concentration:

The effective concentration of octodrine in cell culture has not been extensively reported.

It is recommended to perform a dose-response experiment to determine the optimal

concentration for your specific cell line and assay. A starting range of 1 µM to 100 µM is a

reasonable starting point for many in vitro studies with bioactive small molecules.

Serial Dilution:

Perform serial dilutions of the 100 mM stock solution in pre-warmed complete cell culture

medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.5% (v/v) to avoid solvent-induced cytotoxicity.
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Example Dilution for a 10 µM working solution:

Add 1 µL of the 100 mM octodrine stock solution to 999 µL of cell culture medium to

get a 100 µM intermediate solution.

Then, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium

to achieve a final concentration of 10 µM.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as was used to prepare the highest concentration of the octodrine working solution. This

is crucial to distinguish the effects of octodrine from any potential effects of the solvent.

Application to Cells:

Remove the existing medium from the cell culture plates and replace it with the freshly

prepared octodrine-containing medium or the vehicle control medium.

Incubate the cells for the desired experimental duration.

Protocol 3: Assessment of Octodrine Cytotoxicity using
the MTT Assay
This protocol provides a method to determine the cytotoxic effects of octodrine on a given cell

line and to establish the half-maximal inhibitory concentration (IC50).

Materials:

Cells of interest, seeded in a 96-well plate

Octodrine working solutions at various concentrations

Vehicle control medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

sterile PBS)
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DMSO or solubilization buffer

Microplate reader

Procedure:

Cell Seeding:

Seed cells in a 96-well plate at a density appropriate for the cell line and allow them to

adhere and proliferate for 24 hours.

Treatment:

Remove the medium and treat the cells with a range of octodrine concentrations (e.g.,

0.1, 1, 10, 50, 100, 200 µM) and a vehicle control. Include a set of wells with untreated

cells as a negative control.

Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Addition:

After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4

hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

Solubilization:

Carefully remove the medium containing MTT and add 100-200 µL of DMSO or a suitable

solubilization buffer to each well to dissolve the formazan crystals.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the untreated

control.
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Plot the percentage of viability against the logarithm of the octodrine concentration to

generate a dose-response curve and determine the IC50 value.
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Click to download full resolution via product page

Caption: Workflow for the preparation and use of octodrine solutions in cell culture assays.
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Caption: Putative signaling pathway of Octodrine as a dopamine and norepinephrine reuptake

inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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